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Compound of Interest

Compound Name: Trimethylpsoralen

Cat. No.: B1683662

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when working with potent chemical compounds like Trimethylpsoralen
(also known as Trioxsalen). This guide provides essential, immediate safety and logistical
information for the handling and disposal of Trimethylpsoralen, ensuring the protection of
personnel and the integrity of research.

Trimethylpsoralen is a furanocoumarin and a psoralen derivative used in conjunction with UV-
A for phototherapy.[1] However, it is classified as a hazardous chemical, necessitating strict
adherence to safety protocols.[2][3]

Hazard Identification and Classification

According to the Globally Harmonized System (GHS), Trimethylpsoralen is classified with the
following hazards:

Skin Corrosion/Irritation (Category 1A/1B): Causes severe skin burns and irritation.[2][3]

Serious Eye Damage/Eye Irritation (Category 1): Causes severe eye damage.[2][3]

Carcinogenicity (Category 2): Suspected of causing cancer.[2][3]

Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory
irritation.[2][4]
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Essential Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the final and critical barrier against exposure. The following
equipment is mandatory when handling Trimethylpsoralen.

e Eye and Face Protection:

o Wear chemical safety goggles that meet OSHA's eye and face protection regulations in 29
CFR 1910.133 or European Standard EN166.[2]

o Aface shield should be used in conjunction with goggles for maximum protection,
especially when there is a risk of splashing.[5]

¢ Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves to prevent skin exposure.[2] Thicker
gloves generally offer better protection.[6] It is recommended to use two pairs of
chemotherapy-rated gloves.[5] Gloves should be changed regularly (e.g., every 30-60
minutes) or immediately if contaminated or damaged.[6]

o Body Protection: A chemical-resistant, long-sleeved lab coat or gown is required.[2][5] For
tasks with a higher risk of exposure, a chemical-resistant suit may be necessary.[7] Ensure
the gown cuffs are tucked into the gloves to protect the wrists.[6]

o Respiratory Protection:

o All handling of Trimethylpsoralen powder should be conducted in a certified chemical
fume hood to avoid inhalation of dust.[2]

o If a fume hood is not available or if exposure limits are exceeded, use a NIOSH/MSHA or
European Standard EN 149 approved respirator with an appropriate filter.[2]

Chemical and Safety Data Summary

For quick reference, the following table summarizes key quantitative and identifying information
for Trimethylpsoralen.
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Property

Data

Reference

Chemical Name

4,5',8-Trimethylpsoralen

[2]

Synonyms Trioxsalen, Trisoralen [3]
CAS Number 3902-71-4 [2][3]
Molecular Formula C14H1203 [1114]
Molecular Weight 228.24 g/mol [1][4]
Physical Form Solid [3]

Primary Hazards

Corrosive, Health Hazard

(Suspected Carcinogen)

[1](21[3]

Storage Temperature

Refrigerated (2-8°C)

[2]14]

Incompatible Materials

Strong oxidizing agents

[2]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict, procedural workflow is crucial for minimizing risk. The following protocol

outlines the safe handling of Trimethylpsoralen from receipt to disposal.

Preparation and Pre-Handling

e Obtain Special Instructions: Before use, obtain and read all safety information, including the

Safety Data Sheet (SDS).[2] Do not handle the substance until all safety precautions are

understood.[2]

o Designate an Area: Designate a specific area for handling Trimethylpsoralen, preferably

within a chemical fume hood.

o Assemble PPE: Before entering the designated area, don all required PPE as specified

above. This includes an inner and outer pair of gloves, a lab coat, and safety goggles.

o Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible

and have been recently tested.[2]
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Handling Trimethylpsoralen
o Work in a Fume Hood: All manipulations that could generate dust, such as weighing or
transferring the solid, must be performed inside a certified chemical fume hood.[2]

e Avoid Dust Formation: Use procedures that minimize the creation of dust.[2][4]

» Prevent Contact: Avoid all personal contact, including inhalation and contact with skin and
eyes.[8]

o Spill Management: In case of a spill, evacuate the area. Wear full protective clothing and a
respirator for cleanup.[8] Use dry cleanup procedures and avoid generating dust.[8] Collect
the spilled material into a suitable, labeled container for hazardous waste disposal.[2]

Post-Handling and Decontamination

o Decontaminate Surfaces: Thoroughly clean and decontaminate all work surfaces and
equipment after use.

» Doffing PPE: Remove PPE carefully to avoid contaminating yourself. The outer gloves
should be removed first, followed by the gown and then the inner gloves.[9]

o Hygiene: Wash hands, face, and any exposed skin thoroughly with soap and water after
handling.[2]
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Caption: Workflow for the safe handling of Trimethylpsoralen.

Emergency and First-Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[2] Remove contact lenses if present and easy to do.[2] Seek immediate medical
attention.[2]

» Skin Contact: Take off immediately all contaminated clothing.[2] Wash off immediately with
soap and plenty of water.[2] Call a physician immediately.[2]

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[2] If not breathing, give artificial respiration.[2] Call a physician or poison control
center immediately.[2]

 Ingestion: Rinse mouth with water.[2][4] DO NOT induce vomiting.[2] Call a physician or
poison control center immediately.[2]

Disposal Plan

Proper disposal of Trimethylpsoralen and associated waste is a critical component of
laboratory safety and environmental protection.

» Waste Classification: Trimethylpsoralen waste is considered hazardous waste.[]

o Containerization: Dispose of contents and container to an approved waste disposal plant.[2]
All waste materials, including contaminated PPE, empty containers, and unused product,
should be collected in suitable, closed, and clearly labeled containers for disposal.[4]

» Regulatory Compliance: Do not flush into surface water or the sanitary sewer system.[2]
Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[2] Contact a
licensed professional waste disposal service to dispose of this material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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